Cas no 1226-42-2 (4,4'-Dimethoxybenzil)

• Product Name: 4,4'-Dimethoxybenzil
• CAS No: 1226-42-2
• MF: C₁₆H₁₄O₄
• MW: 270.2800
• MDL: MFCD00008405
• CID: 83512
• PubChem ID: 71043
• Update Time: 2025-06-07

4,4'-Dimethoxybenzil Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dimethoxybenzil
• p-Anisil, Di-p-anisoyl
• 1,2-Di(4-methoxyphenyl)ethanedione
• Bis(4-methoxyphenyl)-1,2-ethanedione
• Di(4-methoxyphenyl) diketone
• p-Anisil
• 1,2-Bis(4-methoxyphenyl)-1,2-ethanedione
• bis(4-methoxyphenyl)-ethanedion
• Anisil
• 1,2-Bis(4-methoxyphenyl)ethane-1,2-dione
• 4,4‘-Dimethoxybenzil
• 4,4′-Dimethoxybenzil
• 4
• Ethanedione, bis(4-methoxyphenyl)-
• Bis(4-methoxyphenyl)ethanedione
• 4,4-Dimethoxybenzil
• 1,2-ethanedione, 1,2-bis(4-methoxyphenyl)-
• p,p'-Dimethoxybenzil
• AK158938
• 1,2-bis(4-methoxyphenyl)-ethane-1,2-dione
• 1,2-Ethanedione,1,2-bis(4-methoxyphenyl)-
• Di-p-anisoyl
• 4,4'-Dimethoxybenzil, 98%
• HY-103610
• EN300-16758
• InChI=1/C16H14O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H
• AE-641/01115007
• JMC505727 Compound 2
• BCP26051
• AKOS000120033
• HMS3749O05
• CS-7785
• CS-12384
• S5310
• STL444351
• SCHEMBL557152
• 98DR7869CR
• p-Anisil;1,2-bis(4-methoxyphenyl)ethane-1,2-dione
• 4,4\\'-Dimethoxybenzil
• 1226-42-2
• NSC 19218
• Z56766549
• DTXSID3061631
• NSC-19218
• bis(4-methoxyphenyl)ethane-1,2-dione
• A1028
• AI3-51933
• SR-01000388833-1
• 4,4'-Dimethoxydibenzoyl
• 4,4'-dimethoxybibenzoyl
• 4,4/'-Dimethoxybenzil
• NSC19218
• CHEMBL191513
• F16181
• NSC-602910
• NS00023994
• EINECS 214-960-5
• Benzil-based compound, 21
• BDBM22743
• SY048227
• MFCD00008405
• NSC602910
• DB-041676
• EU-0000057
• SR-01000388833
• W-108428
• CCG-267155
• BP-13430
• 1,2-Bis(4-methoxyphenyl)-1,2-ethanedione #

• MDL： MFCD00008405
• Inchi： 1S/C16H14O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3
• InChI Key： YNANGXWUZWWFKX-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O)=O
• BRN： 531345

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Powder
• Density: 1.2117 (rough estimate)
• Melting Point: 132.0 to 135.0 deg-C
• Boiling Point: 373.4°C (rough estimate)
• Flash Point: 197.5°C
• Refractive Index: 1.5447 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 2.76940
• Solubility: Not determined

4,4'-Dimethoxybenzil Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36/37; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：22-24/25-36/37-26
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on 4,4'-Dimethoxybenzil

Introduction to 4,4'-Dimethoxybenzil (CAS No: 1226-42-2)

4,4'-Dimethoxybenzil, with the chemical formula C₁₄H₁₂O₂, is a significant organic compound widely recognized in the field of pharmaceuticals and chemical synthesis. Its CAS number, 1226-42-2, uniquely identifies it in scientific literature and databases, underscoring its importance in various applications. This compound belongs to the benzil family, characterized by its methoxy-substituted aromatic structure, which contributes to its versatility in chemical reactions and biological interactions.

The structural framework of 4,4'-Dimethoxybenzil consists of a central benzene ring substituted with two methoxy groups at the 4-position and two aldehyde groups at the 1 and 4' positions. This arrangement imparts unique reactivity, making it a valuable intermediate in organic synthesis. The presence of aldehyde functionalities allows for condensation reactions, while the methoxy groups enhance stability and influence electronic properties, facilitating diverse synthetic pathways.

In recent years, 4,4'-Dimethoxybenzil has garnered attention in the pharmaceutical industry due to its potential applications as a precursor in drug development. Its ability to participate in condensation reactions with amino acids or peptides has been explored for the synthesis of bioactive molecules. For instance, researchers have investigated its role in generating Schiff bases, which are known for their antimicrobial and anti-inflammatory properties. These derivatives have shown promise in preliminary studies, highlighting the compound's utility in medicinal chemistry.

Moreover, 4,4'-Dimethoxybenzil has found utility in analytical chemistry as a chelating agent. Its aldehyde groups can coordinate with metal ions, forming stable complexes that are useful in spectroscopic analyses and separation techniques. This property has been leveraged in environmental monitoring to detect trace metal contaminants in water sources. The compound's ability to form distinct complexes with metals like copper and iron has been documented in several studies, demonstrating its potential as a sensing tool.

Recent advancements in synthetic methodologies have further expanded the applications of 4,4'-Dimethoxybenzil. Researchers have developed novel catalytic systems that enhance the efficiency of reactions involving this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the benzil core, generating derivatives with tailored properties. These modifications have opened new avenues for exploring its biological activity and material science applications.

The compound's role in material science is also noteworthy. 4,4'-Dimethoxybenzil has been investigated as a monomer or crosslinking agent in polymer synthesis. Its bifunctional nature allows for the formation of polymers with controlled architectures and mechanical properties. Such polymers find applications in coatings, adhesives, and specialty materials where precise molecular design is crucial. The incorporation of methoxy groups into these polymers enhances their solubility and processability, making them more adaptable for industrial use.

In conclusion, 4,4'-Dimethoxybenzil (CAS No: 1226-42-2) is a multifaceted compound with broad applications across pharmaceuticals, analytical chemistry, and material science. Its unique structural features enable diverse chemical transformations, making it a valuable building block for synthesizing bioactive molecules and functional materials. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further.